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Compound of Interest

Compound Name: 3-Phenoxybenzoyl cyanide

Cat. No.: B042598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the catalytic

synthesis of 3-phenoxybenzoyl cyanide, a key intermediate in the production of various

agrochemicals and pharmaceuticals. The methods described focus on catalytic approaches

that offer advantages in terms of efficiency, selectivity, and milder reaction conditions compared

to traditional stoichiometric methods.

Two primary catalytic routes are detailed:

Chemo-enzymatic Synthesis via Cyanohydrin Intermediate: This pathway involves the initial

formation of α-cyano-3-phenoxybenzyl alcohol (3-phenoxybenzaldehyde cyanohydrin) from

3-phenoxybenzaldehyde, followed by a catalytic oxidation to yield the target 3-
phenoxybenzoyl cyanide. This route is particularly notable for its potential to produce chiral

derivatives through enzymatic catalysis.

Direct Cyanation of 3-Phenoxybenzoyl Chloride: This approach utilizes transition metal

catalysis (Palladium or Nickel) or phase-transfer catalysis to directly introduce the cyanide

group by substituting the chloride on 3-phenoxybenzoyl chloride.
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Data Presentation: A Comparative Overview of
Catalytic Methods
The following tables summarize quantitative data for the key catalytic steps in the synthesis of

3-phenoxybenzoyl cyanide and its immediate precursors.

Table 1: Catalytic Synthesis of α-Cyano-3-phenoxybenzyl Acetate (Cyanohydrin Precursor)

Starting
Material

Catalyst
Cyanide
Source

Solvent
Temp.
(°C)

Time (h)
Yield
(%)

Referen
ce

3-

Phenoxy

benzalde

hyde

Phase

Transfer

Catalyst

Sodium

Cyanide

Dichloro

methane/

Water

RT - 75 [1]

Table 2: Enzymatic Resolution for Chiral Cyanohydrin Synthesis

Substrate Enzyme
Reaction
Type

Solvent
Conversi
on (%)

Enantiom
eric
Excess
(%)

Referenc
e

Racemic α-

cyano-3-

phenoxybe

nzyl

acetate

Pseudomo

nas sp.

Lipase

Transesteri

fication

Isopropyl

ether
~46

>96 (for S-

alcohol)
[1]

Table 3: Catalytic Oxidation of Benzylic Alcohols to Carbonyls (Model Reactions)
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Starting
Material

Catalyst/Re
agent

Solvent Temp. (°C) Yield (%) Notes

Benzylic

Alcohols

Activated

Manganese

Dioxide

Dichlorometh

ane/Hexane
Reflux High

Mild,

selective for

benzylic/allyli

c alcohols.[2]

[3]

Primary/Seco

ndary

Alcohols

DMSO,

Oxalyl

Chloride

(Swern)

Dichlorometh

ane
-78 to RT High

Mild

conditions,

avoids heavy

metals.[4][5]

[6][7][8]

Benzyl

Alcohol
Ferric Nitrate 1,4-Dioxane 80 up to 95 [9]

Table 4: Direct Catalytic Cyanation of Aroyl Chlorides

Starting
Material

Catalyst
System

Cyanide
Source

Solvent
Temp.
(°C)

Yield (%)
Referenc
e

Aroyl

Chlorides

Pd(OAc)₂ /

Ligand

K₄[Fe(CN)₆

]

Dioxane/W

ater
100 High [10]

(Hetero)ary

l Chlorides

NiCl₂·6H₂O

/ dppf / Zn
Zn(CN)₂ NMP 50-80

Good to

Excellent
[8]

Aroyl

Chlorides

AgI / PEG-

400 / KI

K₄[Fe(CN)₆

]
DMF RT 64-89 [4]

Alkyl

Halides

Phase

Transfer

Catalyst

(e.g.,

TBAB)

KCN

Dichlorome

thane/Wate

r

RT High [11]
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Experimental Protocols
Protocol 1: Chemo-enzymatic Synthesis of (S)-α-Cyano-
3-phenoxybenzyl Alcohol
This protocol is divided into two main stages: the synthesis of racemic α-cyano-3-

phenoxybenzyl acetate and its subsequent enzymatic resolution.

Stage 1: Synthesis of Racemic α-Cyano-3-phenoxybenzyl Acetate

Materials: 3-phenoxybenzaldehyde, sodium cyanide, acetic anhydride, phase transfer

catalyst (e.g., tetrabutylammonium bromide - TBAB), dichloromethane, water.

Procedure:

In a well-ventilated fume hood, dissolve 3-phenoxybenzaldehyde in dichloromethane in a

round-bottom flask equipped with a magnetic stirrer.

In a separate beaker, prepare an aqueous solution of sodium cyanide.

Add the phase transfer catalyst to the reaction flask.

Cool the flask in an ice bath and slowly add the aqueous sodium cyanide solution to the

stirred organic solution.

After the addition is complete, add acetic anhydride dropwise while maintaining the low

temperature.

Allow the reaction to warm to room temperature and stir until the reaction is complete

(monitor by TLC).

Perform a liquid-liquid extraction to separate the organic phase. Wash the organic layer

with water and brine.

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to obtain the crude racemic α-cyano-3-phenoxybenzyl acetate.
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The crude product can be purified by column chromatography if necessary. A reported

yield for this step is 75% with 95% purity.[1]

Stage 2: Enzymatic Resolution of Racemic α-Cyano-3-phenoxybenzyl Acetate

Materials: Racemic α-cyano-3-phenoxybenzyl acetate, immobilized lipase (e.g., from

Pseudomonas sp.), an alcohol (e.g., butanol), and an organic solvent (e.g., isopropyl ether).

Procedure:

To a solution of racemic α-cyano-3-phenoxybenzyl acetate in isopropyl ether, add the

immobilized lipase and butanol.

Incubate the mixture in a shaker at a controlled temperature.

Monitor the reaction progress by chiral HPLC until approximately 50% conversion is

reached.

Filter off the immobilized enzyme for reuse.

The resulting mixture contains (S)-α-cyano-3-phenoxybenzyl alcohol and unreacted (R)-α-

cyano-3-phenoxybenzyl acetate.

Separate the alcohol from the ester by column chromatography or extraction. The

transesterification can achieve nearly full conversion (46% out of a theoretical 50%) with

an enantiomeric excess of >96% for the (S)-alcohol.[1]

Protocol 2: Catalytic Oxidation of α-Cyano-3-
phenoxybenzyl Alcohol to 3-Phenoxybenzoyl Cyanide
(General Method)

Materials: α-Cyano-3-phenoxybenzyl alcohol, activated manganese dioxide (MnO₂), and a

dry, inert solvent (e.g., dichloromethane or hexane).

Procedure:
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To a solution of α-cyano-3-phenoxybenzyl alcohol in dichloromethane, add an excess of

activated manganese dioxide (typically 5-10 fold molar excess).

Stir the suspension vigorously at room temperature or under reflux. The reaction progress

should be monitored by TLC.

Upon completion, filter the reaction mixture through a pad of celite to remove the

manganese dioxide.

Wash the celite pad with additional dichloromethane.

Combine the filtrates and evaporate the solvent under reduced pressure to yield the crude

3-phenoxybenzoyl cyanide.

Purify the product by column chromatography or recrystallization. While specific yields for

this substrate are not detailed, this method is generally high-yielding for benzylic alcohols.

[2][3]

Protocol 3: Palladium-Catalyzed Cyanation of 3-
Phenoxybenzoyl Chloride (General Method)

Materials: 3-Phenoxybenzoyl chloride, palladium precatalyst (e.g., Pd(OAc)₂), phosphine

ligand (e.g., dppf), non-toxic cyanide source (e.g., K₄[Fe(CN)₆]·3H₂O), base (e.g., KOAc),

dioxane, and degassed water.

Procedure:

In a glovebox or under an inert atmosphere, add the palladium precatalyst, ligand, and

K₄[Fe(CN)₆]·3H₂O to a reaction vessel.

Add 3-phenoxybenzoyl chloride to the vessel.

Add dioxane and a degassed aqueous solution of KOAc.

Seal the vessel and heat the reaction mixture to 100 °C with stirring.

Monitor the reaction by GC or LC-MS until the starting material is consumed.
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Cool the reaction mixture and dilute with an organic solvent (e.g., ethyl acetate) and water.

Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography to obtain 3-phenoxybenzoyl
cyanide. This method is generally high-yielding for a broad range of aryl chlorides.[10]
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Chemo-enzymatic Synthesis of (S)-3-Phenoxybenzoyl Cyanide
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Caption: Workflow for the chemo-enzymatic synthesis of (S)-3-Phenoxybenzoyl Cyanide.
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Direct Catalytic Cyanation of 3-Phenoxybenzoyl Chloride

Catalyst Options

3-Phenoxybenzoyl Chloride

3-Phenoxybenzoyl Cyanide

Cyanation Reaction

Catalyst System

Pd(OAc)₂ / Ligand
+ K₄[Fe(CN)₆]

NiCl₂ / Ligand / Zn
+ Zn(CN)₂

Phase Transfer Catalyst
+ NaCN/KCN

Click to download full resolution via product page

Caption: Synthetic routes for the direct cyanation of 3-Phenoxybenzoyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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